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Abstract
Promethium-145 (Pm-145), the most stable isotope of the element promethium, is a

radionuclide that decays primarily through electron capture. With a half-life of 17.7 years, its

decay characteristics are of significant interest to researchers in various fields.[1][2] This

technical guide provides an in-depth overview of the gamma ray and X-ray emissions

associated with the decay of Promethium-145. It includes detailed quantitative data on the

emitted radiations, a comprehensive experimental protocol for their measurement, and

visualizations of the decay process and experimental workflow. While Pm-145 does not have

direct applications in drug development, a thorough understanding of its decay properties is

crucial for shielding considerations and for the interpretation of data in experimental settings

where it may be present as a contaminant or an activation product.

Introduction
Promethium, a lanthanide with atomic number 61, has no stable isotopes.[3] Promethium-145
stands out as its longest-lived isotope, with a half-life of 17.7 years.[1] It decays predominantly

via electron capture to Neodymium-145 (Nd-145) and exhibits a very rare alpha decay branch

to Praseodymium-141 (Pr-141).[1][2] Contrary to what might be expected from a typical

radionuclide, Promethium-145 is not a significant gamma ray emitter. Its primary emissions

are in the form of X-rays and Auger electrons, which are products of the electron capture
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process. This guide focuses on the detailed characterization of these low-energy photon

emissions.

Decay Characteristics of Promethium-145
Promethium-145 undergoes radioactive decay through two primary modes:

Electron Capture (>99%): The nucleus of a Pm-145 atom captures an inner atomic electron,

transforming a proton into a neutron and emitting an electron neutrino. This process leads to

the formation of Neodymium-145. The decay energy for this process is approximately 0.164

MeV.

Alpha Decay (<<1%): In a very small fraction of decays, the Pm-145 nucleus emits an alpha

particle, transforming into Praseodymium-141.[1]

The electron capture process creates a vacancy in an inner electron shell, which is

subsequently filled by an electron from a higher energy level. This transition results in the

emission of characteristic X-rays or Auger electrons.

Quantitative Emission Data
The following table summarizes the primary photon emissions from the decay of Promethium-
145, with data sourced from ICRP Publication 107. The table includes X-rays and any low-

intensity gamma rays.

Radiation Type Energy (keV) Intensity (%)

X-ray (Kα2) 38.733 25.1

X-ray (Kα1) 39.289 46.2

X-ray (Kβ) 44.5-46.1 12.3

Gamma 67.245 0.0336

Gamma 72.536 0.0013

Note: Intensities are given as the number of photons emitted per 100 decays.
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Experimental Protocol for Measurement of Pm-145
Emissions
The accurate measurement of the low-energy photon emissions from Promethium-145
requires a high-resolution spectroscopy system and a carefully designed experimental

procedure.

Materials and Equipment
Promethium-145 Source: A calibrated source of known activity, prepared as a thin, uniform

layer on a low-Z backing to minimize self-absorption.

High-Purity Germanium (HPGe) Detector: A planar or coaxial HPGe detector with a thin

beryllium window for high efficiency at low energies. The detector should have excellent

energy resolution (e.g., <180 eV at 5.9 keV).

Lead Shielding: A low-background lead shield (typically 10-15 cm thick) with a copper and tin

lining to reduce lead X-ray fluorescence.

Vacuum Chamber: To minimize attenuation of low-energy photons by air, the source and

detector should be placed in a vacuum chamber.

NIM Bin and Modules: Including a high-voltage power supply, a spectroscopy amplifier, and a

multi-channel analyzer (MCA).

Calibration Sources: Calibrated radioactive sources emitting X-rays and gamma rays in the

energy range of interest (e.g., Americium-241, Cadmium-109, Cobalt-57).

Experimental Workflow
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System Setup and Calibration

Data Acquisition

Data Analysis

Assemble Detector, Shielding, and Electronics

Place Source and Detector in Vacuum Chamber and Evacuate

Perform Energy and Efficiency Calibration with Standard Sources

Acquire Background Spectrum

Acquire Promethium-145 Spectrum

Subtract Background Spectrum

Identify and Fit X-ray and Gamma-ray Peaks

Calculate Emission Intensities

Click to download full resolution via product page

Figure 1: Experimental workflow for measuring Pm-145 emissions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1200467?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Methodologies
System Preparation:

The HPGe detector is cooled to its operating temperature with liquid nitrogen.

The detector, preamplifier, amplifier, and MCA are connected and tested for proper

functionality.

The Promethium-145 source and calibration sources are prepared.

Energy and Efficiency Calibration:

A series of calibrated sources with well-known X-ray and gamma-ray emissions are placed

in the same geometry as the Promethium-145 source.

Spectra are acquired for each calibration source for a time sufficient to obtain good

statistics in the peaks of interest.

The positions of the full-energy peaks are used to generate an energy calibration curve

(energy vs. channel number).

The net peak areas, corrected for the source activity and emission probabilities, are used

to determine the detector's efficiency as a function of energy.

Background Measurement:

With the Promethium-145 source removed, a background spectrum is acquired for a long

duration (typically several hours to a day) to accurately characterize the environmental

background radiation and any intrinsic detector background.

Promethium-145 Measurement:

The Promethium-145 source is placed in the measurement position.

A spectrum is acquired for a time sufficient to achieve the desired statistical uncertainty in

the characteristic X-ray peaks.
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Data Analysis:

The background spectrum is subtracted from the Promethium-145 spectrum.

The resulting net spectrum is analyzed to identify the characteristic X-ray peaks of

Neodymium (the daughter nuclide).

The net area of each peak is determined using a peak-fitting algorithm (e.g., Gaussian fit).

The emission intensity of each X-ray is calculated using the net peak area, the detector

efficiency at that energy, the source activity, and the acquisition time.

Visualizations
Promethium-145 Decay Scheme
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Figure 2: Simplified decay scheme of Promethium-145.

Applications and Relevance to Drug Development
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Currently, Promethium-145 does not have direct applications in drug development or as a

radiopharmaceutical, primarily due to the more favorable decay characteristics and availability

of other radionuclides. The beta-emitter Promethium-147, for instance, has seen use in various

industrial applications.

However, a comprehensive understanding of the emissions from all isotopes of an element is

critical in the broader context of nuclear medicine and radiopharmaceutical research. For

example, in the production of other medical isotopes, Pm-145 could be an unintended

byproduct. Its presence, even in trace amounts, could contribute to the overall radiation dose

and background signal in sensitive detection systems. Therefore, the data and protocols

presented in this guide are valuable for:

Radiation safety and dosimetry: Accurate emission data is essential for calculating the dose

to personnel and for designing appropriate shielding.

Purity analysis of radiopharmaceuticals: Identifying the characteristic X-rays of Nd-145 can

help in quantifying Pm-145 impurities in other radionuclide preparations.

Background characterization: In low-level counting experiments, understanding all potential

sources of background radiation is crucial for accurate results.

Conclusion
Promethium-145 is a long-lived radionuclide that decays primarily through electron capture,

resulting in the emission of characteristic X-rays and low-intensity gamma rays. This technical

guide has provided a detailed summary of these emissions, a robust experimental protocol for

their measurement using high-resolution gamma spectroscopy, and clear visualizations of the

decay process. While not directly employed in drug development, a thorough knowledge of

Promethium-145's decay properties is indispensable for researchers and scientists in the

nuclear sciences and related fields to ensure radiation safety, perform accurate analyses, and

maintain the quality of radiopharmaceutical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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